Cas no 120407-80-9 (oleandomycin B)

• Product Name: oleandomycin B
• CAS No: 120407-80-9
• MF: C₃₅H₆₁NO₁₃
• MW: 255.24716g/mol
• CID: 159629
• Update Time: 2024-02-28

oleandomycin B Chemical and Physical Properties

Names and Identifiers

• Oleandomycin,6-hydroxy- (9CI)
• oleandomycin B
• Oleandomycin, 6-hydroxy-
• Oleandomycin, 6-hydroxy- (9CI)

• Inchi： 1S/C35H61NO13/c1-16-12-23(36(9)10)28(39)33(45-16)49-31-19(4)29(48-25-13-24(43-11)27(38)22(7)46-25)20(5)32(41)47-21(6)17(2)26(37)18(3)30(40)35(15-44-35)14-34(31,8)42/h16-29,31,33,37-39,42H,12-15H2,1-11H3/t16-,17+,18-,19+,20-,21-,22+,23+,24+,25+,26+,27+,28-,29+,31-,33+,34-,35-/m1/s1
• InChI Key： PAVAQJZGEQAHRR-OOERFWHTSA-N
• SMILES： O=C1[C@@H]([C@H]([C@H]([C@H](OC(=O)[C@H](C)[C@@H](O[C@]2([H])O[C@@H](C)[C@H](O)[C@@H](OC)C2)[C@]([H])(C)[C@@H](O[C@]2([H])O[C@H](C)C[C@H](N(C)C)[C@H]2O)[C@@](O)(C)C[C@@]21OC2)C)C)O)C

Computed Properties

• Exact Mass: 255.020143
• Monoisotopic Mass: 255.020143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides